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Compound of Interest
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Cat. No.: B1222775 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence and mineral

sources of the element scandium (Sc). While scandium's unique properties make it a material

of great interest in various advanced technological fields, its geological distribution presents

significant challenges to its extraction and widespread use.

A Note on a Multidisciplinary Audience: This document is tailored for a scientific audience,

including those in drug development. It is important to clarify that the concepts of "experimental

protocols" and "signaling pathways," which are central to biological and pharmaceutical

research, are not applicable to the geological and mineralogical context of this report. The

formation and distribution of mineral deposits are governed by geological processes over

millions of years, rather than the biochemical interactions typical of drug development.

Therefore, this guide will focus on the geological and geochemical aspects of scandium,

presenting data and relationships relevant to its natural sourcing.

Natural Abundance and Distribution
Scandium is not as rare in the Earth's crust as its classification as a "rare earth element" might

suggest. Its average abundance in the Earth's crust is estimated to be between 18 and 25 parts

per million (ppm), which is comparable to the abundance of cobalt (20–30 ppm) and lead (13

ppm).[1][2] Despite this relatively high abundance, scandium is highly dispersed and is found

in trace amounts in over 800 different mineral species.[2][3][4] This widespread dispersion,
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rather than scarcity, is the primary challenge for its commercial extraction, as it rarely forms

high-concentration, economically exploitable ore deposits.[2][5]

The element is more concentrated in mafic rocks, such as pyroxenes and amphiboles, where it

can reach concentrations of 35–40 mg/kg.[6] In contrast, it is less concentrated in granitic and

most sedimentary rocks (1–15 mg/kg).[6] Due to its ionic radius and charge, scandium often

substitutes for other elements like iron (Fe²⁺), magnesium (Mg²⁺), and aluminum (Al³⁺) within

the crystal lattice of common rock-forming minerals.[2][6]

Primary Mineral Sources
True scandium minerals, where scandium is a primary constituent, are exceptionally rare.[2]

Only a handful of such minerals are known, and they are not typically found in large deposits.

Thortveitite ((Sc,Y)₂Si₂O₇): This is the most well-known and historically significant source of

scandium.[3][4] It is a rare silicate mineral that can contain up to 45% scandium oxide

(Sc₂O₃) by weight.[1] The only notable, though not currently exploited, deposits of thortveitite

are found in Scandinavia (specifically Norway) and Madagascar.[1]

Kolbeckite (ScPO₄·2H₂O): A hydrated scandium phosphate mineral, kolbeckite has a very

high scandium content.[1][7] However, it does not occur in large deposits and is primarily of

interest to mineralogists.[1]

Other Scandium Minerals: Other rare minerals containing scandium as a major component

include bazzite, jervisite, and cascandite, among others.[2][4][8] Like thortveitite and

kolbeckite, these minerals are not found in sufficient quantities for large-scale mining

operations.

Secondary and Byproduct Sources
The vast majority of commercially produced scandium is extracted as a byproduct from the

processing of various other ores and industrial residues.[2][5][9] This co-production is currently

the most economically viable method for obtaining the element.

Lateritic Nickel-Cobalt Ores: Certain laterite deposits, which are formed by the intense

weathering of ultramafic rocks in tropical climates, are a significant potential source of

scandium.[10] The weathering process can concentrate scandium, leading to grades of
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approximately 80-100 ppm in some nickel-cobalt ores.[11][12] Scandium in these deposits

is often associated with iron and aluminum oxides, particularly goethite.[11][12]

Uranium and Tungsten Ores: Scandium is frequently present in deposits of uranium and

rare-earth compounds.[1] It can be recovered from the tailings and residues left over from

uranium processing.[3][4] Similarly, residues from the extraction of tungsten from minerals

like wolframite can also be a source.[4]

Titanium Ores and Processing Streams: Scandium can be a byproduct of titanium dioxide

pigment production.[10] Chinese producers, for instance, have exploited residual scandium
from TiO₂ leach streams.[10]

Bauxite Residue (Red Mud): The waste product from the Bayer process for refining bauxite

into alumina, known as red mud, can contain significant amounts of scandium. It has been

estimated that 70% of the world's scandium resources may be found in bauxite minerals

and their residue.[13] Research is ongoing to develop viable methods for extracting

scandium from this industrial waste stream.[13][14]

Rare Earth and Iron Ores: Mines that produce rare earth elements or iron can also be

sources of byproduct scandium.[1] For example, the rare-earth mines in Bayan Obo, China,

and iron mines have been noted as production sources.[1][10]

Quantitative Data on Scandium Occurrence
The following table summarizes the concentration of scandium in various geological sources.
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Source Material Type
Scandium
Concentration

Citation(s)

Earth's Crust

(Average)
Abundance 18 - 25 ppm [1][2]

Mafic Rocks Host Rock 35 - 40 ppm (mg/kg) [6]

Granitic &

Sedimentary Rocks
Host Rock 1 - 15 ppm (mg/kg) [6]

Thortveitite

((Sc,Y)₂Si₂O₇)
Primary Mineral Up to 45% Sc₂O₃ [1]

Kolbeckite

(ScPO₄·2H₂O)
Primary Mineral

~24% Sc (~37%

Sc₂O₃)
[15]

Nickel-Cobalt

Laterites
Secondary Source ~80 - 100 ppm [11][12]

Bauxite Residue (Red

Mud)
Secondary Source 70 - 100 ppm (mg/kg) [13]

Bayan Obo Tailings

(China)
Secondary Source ~200 ppm [16]

Monazite and

Bastnäsite
Secondary Source 200 - 500 ppm Sc₂O₃ [16]

Logical Pathway of Scandium Sourcing
The following diagram illustrates the logical relationship between the natural occurrence of

scandium and its extraction pathways. It shows how scandium, though widely dispersed,

becomes concentrated in certain primary minerals and secondary sources, from which it is

primarily extracted as a byproduct.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://en.wikipedia.org/wiki/Scandium
https://pubsapp.acs.org/cen/80th/print/scandium.html
https://pubs.usgs.gov/sir/2017/5118/elements/Scandium/Sc_txt.html
https://pubs.usgs.gov/sir/2017/5118/elements/Scandium/Sc_txt.html
https://en.wikipedia.org/wiki/Scandium
http://webmineral.com/data/Kolbeckite.shtml
https://www.mdpi.com/2075-163X/12/5/615
https://www.iagi.or.id/web/digital/79/156---Scandium-Enrichment-in-the-Tapunopaka-Nickel-Laterite---Yoseph-H.pdf
https://www.mdpi.com/2673-4605/5/1/129
https://www.e3s-conferences.org/articles/e3sconf/pdf/2024/50/e3sconf_iceree2024_03001.pdf
https://www.e3s-conferences.org/articles/e3sconf/pdf/2024/50/e3sconf_iceree2024_03001.pdf
https://www.benchchem.com/product/b1222775?utm_src=pdf-body
https://www.benchchem.com/product/b1222775?utm_src=pdf-body
https://www.benchchem.com/product/b1222775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Geological Concentration

Examples of Secondary Sources
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Ore Processing

Ore Processing

Ore Processing

Ore Processing
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Logical flow of scandium from its dispersed state to byproduct extraction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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